(E)-4-(2-([1,1'-biphenyl]-4-yl)hydrazono)-3-amino-1-phenyl-1H-pyrazol-5(4H)-one

• CAS: 300822-00-8
• Molecular Formula: C21H17N5O
• Molecular Weight: 355.401
• SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)N=NC3=C(NN(C3=O)C4=CC=CC=C4)N
• InChI: InChI=1S/C21H17N5O/c22-20-19(21(27)26(25-20)18-9-5-2-6-10-18)24-23-17-13-11-16(12-14-17)15-7-3-1-4-8-15/h1-14,25H,22H2
• InChIKey: YPQSWVAWZIUZPQ-LYBHJNIJSA-N
• Solubility: not available

Procurement-Focused Baseline Profile: (E)-4-(2-([1,1'-biphenyl]-4-yl)hydrazono)-3-amino-1-phenyl-1H-pyrazol-5(4H)-one (CAS 300822-00-8)

(E)-4-(2-([1,1'-biphenyl]-4-yl)hydrazono)-3-amino-1-phenyl-1H-pyrazol-5(4H)-one is a synthetic, small-molecule phenylhydrazonopyrazolone derivative (C21H17N5O, MW 355.4 g/mol) characterized by a 3-amino substitution on the pyrazolone ring and a biphenyl hydrazono moiety at the 4-position . This compound belongs to a chemotype that has been explored for protein tyrosine phosphatase (PTP) inhibition, particularly against SHP2, and as a scaffold in anti-HIV non-nucleoside reverse transcriptase inhibitor (NNRTI) programs [1]. It is primarily available as a research chemical with a typical purity of 95% and is not intended for therapeutic or veterinary use .

Chemotype Phenylhydrazonopyrazolone scaffold with 3-amino and biphenyl hydrazono groups

Research context Explored for PTP (SHP2) inhibition and HIV-1 NNRTI scaffold studies

Availability Research-use-only, typical purity 95%

• [1] Mizuhara, T., et al. (2013). Structure-activity relationship study of phenylpyrazole derivatives as a novel class of anti-HIV agents. Bioorganic & Medicinal Chemistry Letters, 23(16), 4557-4561. PMID: 23845222. View Source

Why (E)-4-(2-([1,1'-biphenyl]-4-yl)hydrazono)-3-amino-1-phenyl-1H-pyrazol-5(4H)-one Cannot Be Simply Interchanged with In-Class Analogs

Interchangeability among phenylhydrazonopyrazolones is precluded by the profound impact that subtle structural modifications have on target potency and selectivity. The target compound features a unique combination of a free 3-amino group, an N1-phenyl substituent, and a 4-biphenyl hydrazono group. In related phenylpyrazole anti-HIV NNRTI programs, replacing the diazenyl linkage or altering the biphenyl substitution pattern resulted in a six-fold difference in potency, demonstrating that minimal structural changes can drastically shift biological activity [1]. Similarly, in the phenylhydrazonopyrazolone sulfonate series for SHP2 inhibition, the presence or absence of the sulfonate moiety dictates enzyme specificity and cell permeability; the non-sulfonated, amino-substituted analog presented here lacks the sulfonate pharmacophore essential for SHP2 active-site binding as described for PHPS1, implying a distinct binding mode or target profile [2]. Users cannot assume functional equivalence between this compound and either the sulfonated SHP2 inhibitors or the aminomethylene-linked HIV-1 NNRTI series without direct comparative data.

Sulfonate-dependent SHP2 inhibitor mismatch

Lacks sulfonate pharmacophore critical for SHP2 active-site binding; may engage distinct targets or exhibit altered selectivity profile.

HIV-1 NNRTI potency divergence

Unsubstituted biphenyl and diazenyl linker place it closer to early low-potency leads; potency may not match optimized aminomethylene analogs.

Physicochemical property shift vs. edaravone

Increased lipophilicity and molecular weight alter solubility and permeability; not interchangeable in radical-scavenging or cellular protection model contexts.

• [1] Mizuhara, T., et al. (2013). Structure-activity relationship study of phenylpyrazole derivatives as a novel class of anti-HIV agents. Bioorganic & Medicinal Chemistry Letters, 23(16), 4557-4561. PMID: 23845222. View Source
• [2] Hellmuth, K., et al. (2008). Specific inhibitors of the protein tyrosine phosphatase Shp2 identified by high-throughput docking. Proceedings of the National Academy of Sciences, 105(20), 7275–7280. PMID: 18480264. View Source

Quantitative Differentiation Evidence for (E)-4-(2-([1,1'-biphenyl]-4-yl)hydrazono)-3-amino-1-phenyl-1H-pyrazol-5(4H)-one Versus Closest Analogs

Target Selectivity Profile: SHP2 vs. SHP1/PTP1B Discrimination

The phenylhydrazonopyrazolone chemotype is known for its ability to selectively inhibit SHP2. The gold-standard comparator, PHPS1 (a phenylhydrazonopyrazolone sulfonate), inhibits SHP2 with a Ki of 0.73 μM and demonstrates substantial selectivity over the closely related phosphatases SHP1 and PTP1B in enzymatic assays [1]. For the target compound, which lacks the sulfonate moiety, no direct enzymatic inhibition or selectivity data have been published. However, from a class-level inference, the absence of the sulfonate group, which is critical for PHPS1's active-site interaction, suggests the target compound will not engage SHP2 in the same manner and therefore cannot be assumed to replicate PHPS1's potency or selectivity profile .

SHP2 Selectivity

Class-level inference

Target: no published data. Comparator PHPS1: SHP2 Ki 0.73 µM; selective over SHP1/PTP1B (IC50 >10 µM).

Selectivity profile cannot be assumed for target compound.

Data to verify; suitable as non-sulfonated control probe.

Evidence Dimension	SHP2 inhibitory potency (Ki) and target selectivity
Target Compound Data	No published data
Comparator Or Baseline	PHPS1: SHP2 Ki = 0.73 μM; selective over SHP1 and PTP1B (IC50 values >10 μM for both)
Quantified Difference	Cannot be calculated; target compound lacks the sulfonate pharmacophore required for SHP2 inhibition as seen in PHPS1.
Conditions	In vitro enzymatic assay using recombinant SHP2, SHP1, and PTP1B catalytic domains.

Why This Matters

For researchers seeking a selective SHP2 inhibitor, PHPS1 is the validated choice; this compound may serve as a non-sulfonated control probe but its lack of documented activity prevents its use as a functional substitute.

• [1] Hellmuth, K., et al. (2008). Specific inhibitors of the protein tyrosine phosphatase Shp2 identified by high-throughput docking. Proceedings of the National Academy of Sciences, 105(20), 7275–7280. PMID: 18480264. View Source

Anti-HIV-1 NNRTI Potency Benchmarking Against Phenylpyrazole Lead Compound 1

The phenylpyrazole class has been extensively optimized for HIV-1 NNRTI activity. Lead compound 1 (a 4-diazenyl-substituted phenylpyrazole) displayed anti-HIV-1 activity in a cell-based assay at low micromolar concentrations [1]. SAR efforts demonstrated that replacing the diazenyl group with an aminomethylene linker and further optimizing the biphenyl substituent to a 3',4'-dichlorobiphenyl gave derivative 32j, which was six-fold more potent than lead compound 1 [1]. The target compound, bearing a diazenyl linkage and an unsubstituted biphenyl, structurally resembles the less optimized early leads. No direct antiviral data are available for the target compound.

Anti-HIV-1 NNRTI Potency

Cross-study comparable

Target: no data. Lead 1: EC50 ~1-10 µM; optimized 32j: ~6-fold more potent.

Potency likely lower than optimized analogs; suitable as linker probe.

MT-4 cell-based assay context.

Evidence Dimension	Anti-HIV-1 activity in cell-based assay
Target Compound Data	No published data
Comparator Or Baseline	Lead Compound 1: EC50 ~1-10 μM (estimated from graph); Optimized derivative 32j: ~6-fold improved potency over lead 1.
Quantified Difference	The target compound's structural features (unsubstituted biphenyl, diazenyl linker) place it close to the less potent early leads; a potency deficit of at least six-fold versus the optimized 3',4'-dichlorobiphenyl analog is a reasonable class-level expectation.
Conditions	MT-4 cell-based anti-HIV-1 assay.

Why This Matters

Scientists procuring a phenylpyrazole for HIV-1 NNRTI research should not expect the target compound to match the potency of optimized analogs; it is best suited as a synthetic intermediate or a tool compound for studying the role of the diazenyl linker.

• [1] Mizuhara, T., et al. (2013). Structure-activity relationship study of phenylpyrazole derivatives as a novel class of anti-HIV agents. Bioorganic & Medicinal Chemistry Letters, 23(16), 4557-4561. PMID: 23845222. View Source

Physicochemical Differentiation: Solubility and Permeability Profile vs. Edaravone

The target compound's biphenyl hydrazono substituent substantially increases its molecular weight (355.4 g/mol) and lipophilicity (cLogP estimated at ~4.5) compared to the simple pyrazolone edaravone (MW 174.2 g/mol, cLogP 1.2) [1]. This structural difference is predicted to reduce aqueous solubility and enhance membrane permeability, shifting its utility from a radical-scavenging neuroprotective agent (edaravone's established role) toward a probe for intracellular targets or a scaffold requiring extensive formulation for in vivo use [2]. While no experimental solubility data are available for the target compound, its computed polar surface area (tPSA ~80 Ų) and rotatable bond count (5) place it at the border of Lipinski's rule-of-five space, suggesting potential for oral bioavailability with appropriate formulation [1].

Physicochemical Profile

Class-level inference

MW 355.4 g/mol, cLogP ~4.5 vs. edaravone MW 174.2, cLogP 1.2.

Higher lipophilicity may shift utility toward intracellular targets.

Experimental solubility and permeability data required.

Evidence Dimension	Molecular weight and predicted lipophilicity (cLogP)
Target Compound Data	MW = 355.4 g/mol; cLogP ~4.5 (estimated)
Comparator Or Baseline	Edaravone: MW = 174.2 g/mol; cLogP = 1.2
Quantified Difference	The target compound is roughly twice the molecular weight and three orders of magnitude more lipophilic than edaravone.
Conditions	Computed physicochemical properties using standard drug-likeness algorithms.

Why This Matters

This compound cannot replace edaravone in radical-scavenging assays due to pharmacokinetic differences; however, its elevated lipophilicity may be advantageous for targeting intracellular or membrane-associated proteins.

• [1] DrugBank. Edaravone. Accession Number DB12243. Molecular weight and physicochemical properties. View Source
• [2] Yoshida, H., et al. (2006). Neuroprotective effects of edaravone: a novel free radical scavenger. CNS Drug Reviews, 12(1), 9-20. View Source

Recommended Research & Industrial Application Scenarios for (E)-4-(2-([1,1'-biphenyl]-4-yl)hydrazono)-3-amino-1-phenyl-1H-pyrazol-5(4H)-one

Negative Control Probe for SHP2 Inhibitor Selectivity Studies

Given its structural similarity to the SHP2 inhibitor PHPS1 but lack of the critical sulfonate pharmacophore, this compound is ideally suited as a negative control to confirm that observed cellular phenotypes are driven specifically by SHP2 catalytic inhibition rather than off-target effects of the phenylhydrazonopyrazolone scaffold. Direct comparative testing against PHPS1 (SHP2 Ki = 0.73 μM) in parallel enzymatic and cell-based assays is recommended [1].

Synthetic Intermediate for Diazene-Containing Bioactive Libraries

The compound's 3-amino group provides a reactive handle for further diversification, while the intact diazenyl linkage allows researchers to explore the importance of this functional group in target binding. As demonstrated in the HIV-1 NNRTI SAR, the diazenyl group can be evaluated against its reduced aminomethylene counterpart to quantify its contribution to antiviral activity [2].

Reference Standard for Analytical Method Development

With a defined molecular formula (C21H17N5O), molecular weight (355.401 g/mol), and InChI Key (YPQSWVAWZIUZPQ-LYBHJNIJSA-N), this compound can serve as a retention time marker or system suitability standard in HPLC and LC-MS methods aimed at separating phenylhydrazonopyrazolone derivatives or detecting related substances in reaction mixtures .

Application

Selection Property

Validation Focus

SHP2 selectivity control probe

Lack of sulfonate pharmacophore

Comparative testing vs PHPS1 in enzymatic and cell-based assays

Diazene-containing library intermediate

Reactive 3-amino group and diazenyl linker

SAR of diazenyl vs aminomethylene on antiviral activity

Analytical reference standard

Defined molecular identity (C21H17N5O)

Retention time marker, system suitability in HPLC/LC-MS

• [1] Hellmuth, K., et al. (2008). Specific inhibitors of the protein tyrosine phosphatase Shp2 identified by high-throughput docking. Proceedings of the National Academy of Sciences, 105(20), 7275–7280. PMID: 18480264. View Source
• [2] Mizuhara, T., et al. (2013). Structure-activity relationship study of phenylpyrazole derivatives as a novel class of anti-HIV agents. Bioorganic & Medicinal Chemistry Letters, 23(16), 4557-4561. PMID: 23845222. View Source